Cas no 2361745-20-0 (N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide
• CAS No: 2361745-20-0
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 5414380
• PubChem ID: 145908845
• Update Time: 2025-07-19

N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}prop-2-enamide
• 2361745-20-0
• EN300-26577269
• Z2890151562
• N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C18H25N3O3/c1-4-17(22)19(5-2)14-18(23)21-12-10-20(11-13-21)15-8-6-7-9-16(15)24-3/h4,6-9H,1,5,10-14H2,2-3H3
• InChI Key： BVRDXOIMLVJWEB-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(N1CCN(C2=CC=CC=C2OC)CC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 331.18959167g/mol
• Monoisotopic Mass: 331.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.3±50.0 °C(Predicted)
• pka: 2.13±0.10(Predicted)

Additional information on N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide

Introduction to N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide (CAS No. 2361745-20-0)

N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide, a compound with the CAS number 2361745-20-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by its piperazine and propenamide moieties, makes it a subject of intense research interest.

The chemical structure of N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide encompasses several key functional groups that contribute to its unique pharmacological properties. The presence of a piperazine ring, which is known for its role in modulating neurotransmitter systems, and an ester-based propenamide moiety, which can influence metabolic pathways, makes this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in novel ways. The piperazine moiety, in particular, has been extensively studied for its potential in treating neurological disorders, such as depression and schizophrenia. The addition of a 2-methoxyphenyl group further enhances the compound's interaction with specific receptors, making it a versatile tool for pharmacological research.

The propenamide group in the molecule adds another layer of complexity, influencing both the solubility and metabolic stability of the compound. This feature is particularly important in drug development, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. Researchers are increasingly focusing on optimizing these structural elements to improve drug efficacy and reduce side effects.

Recent studies have highlighted the importance of understanding the molecular interactions that underpin pharmacological activity. Computational modeling and high-throughput screening techniques have been instrumental in identifying compounds with promising therapeutic profiles. The case of N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide exemplifies how these approaches can lead to the discovery of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential role in modulating central nervous system (CNS) activity. Piperazine derivatives are known to interact with various neurotransmitter systems, including serotonin and dopamine pathways. The 2-methoxyphenyl group further enhances this potential by providing a binding site that can interact with specific CNS receptors. This dual interaction mechanism makes the compound a candidate for treating a range of neurological disorders.

The development of new drugs often involves a multi-step process that includes synthesis, purification, and characterization of the compound. The synthesis of N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve this goal.

In addition to its pharmacological potential, this compound has also been studied for its chemical stability and compatibility with various analytical techniques. Researchers have utilized spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), to characterize its structure and confirm its identity. These studies have provided valuable insights into how the compound behaves under different conditions.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in technology and our understanding of biological systems. The study of compounds like N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide contributes to this progress by providing new tools for drug discovery and development. As research continues, we can expect to see more compounds like this one entering clinical trials and eventually reaching patients in need.

The use of computational tools in drug design has revolutionized how researchers approach the development of new therapeutic agents. By leveraging computational models, scientists can predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments. This approach has significantly reduced the time and cost associated with drug discovery while improving success rates.

The future prospects for N-Ethyl-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-2-propenamide are bright, with ongoing research aimed at optimizing its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies are essential in driving these advancements forward. As our understanding of complex biological systems grows, so too does our ability to develop innovative treatments for various diseases.